Cas no 535-26-2 (Aposcopolamine)

• Product Name: Aposcopolamine
• CAS No: 535-26-2
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• MDL: MFCD00238538
• CID: 370153
• PubChem ID: 3083622
• Update Time: 2025-05-17

Aposcopolamine Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methylene-, (1a,2b,4b,5a,7b)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-ylester
• Aposcopolamine
• APOHYOSCINE
• Benzeneacetic acid, a-methylene-, (1a,2b,4b,5a,7b)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non...
• 2-phenyl-acrylic acid 9-methyl-(1rN,2tH,4tH,5cN)-3-oxa-9-aza-tricyclo[3.3.1.02,4]non-7t-yl ester
• 6,7-Epoxy-3-atropolyoxytropane
• a-Methylenebenzeneacetic Acid (1a,2,4,5a,7)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-y
• Aposcopolamin
• Atropasaeure-(6exo,7exo-epoxy-tropan-3endo-ylester)
• Atropasaeure-(6exo,7exo-epoxy-tropan-3endo-ylester),O-Atropoyl-scopin
• atropic acid-(6exo,7exo-epoxy-tropane-3endo-yl ester)
• OSCINE ATROPATE
• [(1S,2S,4R,5R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] 2-phenylprop-2-enoate
• RQ98RV32RG
• MFCD00238538
• UNII-RQ98RV32RG
• NS00094393
• 1alphaH,5alphaH-Tropan-3alpha-ol, 6beta,7beta-epoxy-, atropate (ester)
• 535-26-2
• AKOS040761367
• DTXSID901045591
• BENZENEACETIC ACID, .ALPHA.-METHYLENE-, 9-METHYL-3-OXA-9-AZATRICYCLO(3.3.1.02,4)NON-7-YL ESTER, (1.ALPHA.,2.BETA.,4.BETA.,5.ALPHA.,7.BETA.)-
• HY-N8728
• BENZENEACETIC ACID, .ALPHA.-METHYLENE-, (1.ALPHA.,2.BETA.,4.BETA.,5.ALPHA.,7.BETA.)-9-METHYL-3-OXA-9-AZATRICYCLO(3.3.1.02,4)NON-7-YL ESTER
• APOHYOSCINE [USP IMPURITY]
• (1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl 2-Phenylprop-2-enoate (Apohyoscine)
• C90496
• SCHEMBL12857076
• MS-24064
• (1R,2R,4S,5S,7S)-9-Methyl-3-oxa-9-azatricyclo(3.3.1.02,4)nonan-7-yl 2-phenylacrylate
• Hyoscine Hydrobromide Imp. C (EP); Hyoscine Imp. C (EP); (1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl 2-Phenylprop-2-enoate; Apohyoscine; Hyoscine Hydrobromide Impurity C; Hyoscine Impurity C
• CS-0148978
• A937212
• (1R,2R,4S,5S,7s)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl 2-Phenylprop-2-enoate
• Prestwick_216
• [(2R,4S)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] 2-phenylprop-2-enoate
• AC1L9DTK
• CHEBI:2785
• Q27105816
• C10844
• [(2S,4R)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] 2-phenylprop-2-enoate
• alpha-Methylenebenzeneacetic acid
• 9-methyl-3-oxa-9-azatricyclo[3.3.1.0?,?]nonan-7-yl 2-phenylprop-2-enoate
• AKOS026750735
• FT-0662254
• Benzeneacetic acid, .alpha.-methylene-, (1.alpha.,2.beta.,4.beta.,5.alpha.,7.beta.)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl ester
• Benzeneacetic acid, .alpha.-methylene-, 9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl ester, (1.alpha.,2.beta.,4.beta.,5.alpha.,7.beta.)-
• 1.alpha.H,5.alpha.H-Tropan-3.alpha.-ol, 6.beta.,7.beta.-epoxy-, atropate (ester)
• JJNVDCBKBUSUII-UHFFFAOYSA-N
• Q15410270
• 9-Methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl 2-phenylprop-2-enoate
• DTXSID10903573
• NoName_4268
• (1R,2R,4S,5S,7R)-9-Methyl-3-oxa-9-azatricyclo[3.3.1.0,]nonan-7-yl 2-phenylprop-2-enoic acid
• ((3S,6S)-6-hydroxy-8-methyl-8-azabicyclo(3.2.1)octan-3-yl) (2R)-3-hydroxy-2-phenyl-propanoate
• (1R,2R,4S,5S,7R)-9-Methyl-3-oxa-9-azatricyclo(3.3.1.0,)nonan-7-yl 2-phenylprop-2-enoic acid
• [(3S,6S)-6-hydroxy-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (2R)-3-hydroxy-2-phenyl-propanoate

• MDL： MFCD00238538
• Inchi： 1S/C17H19NO3/c1-10(11-6-4-3-5-7-11)17(19)20-12-8-13-15-16(21-15)14(9-12)18(13)2/h3-7,12-16H,1,8-9H2,2H3/t12?,13-,14+,15-,16+
• InChI Key： JJNVDCBKBUSUII-LHIUVBILSA-N
• SMILES： O1[C@H]2[C@@H]3CC(C[C@H]([C@@H]12)N3C)OC(C(=C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 285.13600
• Monoisotopic Mass: 285.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97 ºC (ethyl ether )
• Boiling Point: 415.5°Cat760mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.604
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 42.07000
• LogP: 1.79330

Aposcopolamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Aposcopolamine

Exploring Aposcopolamine (CAS No. 535-26-2): A Comprehensive Overview of Its Properties and Applications

In the realm of bioactive compounds, Aposcopolamine (CAS No. 535-26-2) stands out as a molecule of significant interest to researchers and pharmaceutical developers. This alkaloid derivative, structurally related to tropane alkaloids, has garnered attention for its potential therapeutic applications and unique biochemical properties. As the scientific community continues to explore natural and synthetic compounds for health benefits, Aposcopolamine emerges as a subject worthy of in-depth examination.

The compound's CAS registry number 535-26-2 serves as its unique identifier in chemical databases, ensuring precise communication among researchers worldwide. Chemically, Aposcopolamine shares some structural similarities with other well-known tropane alkaloids, though its distinct molecular configuration imparts specific characteristics that differentiate it from its analogs. Recent studies have focused on understanding its pharmacokinetics and potential interactions with biological systems, particularly in the context of neurological research.

One of the most frequently asked questions about Aposcopolamine concerns its natural sources and biosynthesis. While many tropane alkaloids are naturally occurring in plants of the Solanaceae family, the exact natural occurrence of Aposcopolamine remains an area of active investigation. Some researchers suggest it may be a metabolic derivative or synthetic analog of more common tropane alkaloids, making its study particularly relevant in the field of medicinal chemistry and drug development.

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The molecular structure of Aposcopolamine (CAS 535-26-2) presents interesting features for drug design. Its bicyclic tropane core, combined with specific functional groups, makes it a candidate for structure-activity relationship studies. Pharmaceutical chemists are examining how modifications to this core structure might enhance desired biological activities while minimizing potential side effects - a hot topic in modern drug discovery approaches.

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In the context of current scientific trends, Aposcopolamine research intersects with several cutting-edge areas. The growing interest in precision medicine and personalized therapeutics has led to increased examination of compounds with specific receptor activities. Additionally, the compound's potential role in studying neurological pathways aligns with the broader neuroscience research boom, making it relevant to contemporary investigations into brain function and neurochemistry.

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In summary, Aposcopolamine (CAS No. 535-26-2) represents an intriguing subject at the intersection of chemistry, pharmacology, and neuroscience research. Its study contributes to our broader understanding of bioactive alkaloids while offering potential avenues for therapeutic development. As research continues to unravel its properties and effects, this compound will likely remain a focus of scientific inquiry and public interest in the realm of specialized biochemical research.